molecular formula C10H20N2O B8546218 6,6-Dimethyl-3-(2-methylpropyl)piperazinone CAS No. 78551-32-3

6,6-Dimethyl-3-(2-methylpropyl)piperazinone

Cat. No. B8546218
CAS RN: 78551-32-3
M. Wt: 184.28 g/mol
InChI Key: LXNMSKMNLSXKEA-UHFFFAOYSA-N
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Patent
US04534897

Procedure details

Following the general procedure of Example 4 and making non-critical variations, but substituting ethyl chloroacetate (VI) for methyl 2-bromo-4-methylpentanoate (V) and 1,2-diamino-2-methylpropane (VI) for ethylenediamine (VII) there are obtained 5,5-dimethylpiperazinone and 6,6-dimethylpiperazinone.
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Identifiers

REACTION_CXSMILES
COC(=O)C(Br)[CH2:5][CH:6]([CH3:8])[CH3:7].NCC(N)(C)C.[CH3:17][C:18]1([CH3:29])[NH:23][C:22](=[O:24])[CH:21](CC(C)C)[NH:20][CH2:19]1>>[CH3:7][C:6]1([CH3:8])[CH2:5][NH:23][C:22](=[O:24])[CH2:21][NH:20]1.[CH3:17][C:18]1([CH3:29])[NH:23][C:22](=[O:24])[CH2:21][NH:20][CH2:19]1

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NCC(C)(C)N
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CC1(CNC(C(N1)=O)CC(C)C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

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CC1(NCC(NC1)=O)C
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CC1(CNCC(N1)=O)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04534897

Procedure details

Following the general procedure of Example 4 and making non-critical variations, but substituting ethyl chloroacetate (VI) for methyl 2-bromo-4-methylpentanoate (V) and 1,2-diamino-2-methylpropane (VI) for ethylenediamine (VII) there are obtained 5,5-dimethylpiperazinone and 6,6-dimethylpiperazinone.
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
COC(=O)C(Br)[CH2:5][CH:6]([CH3:8])[CH3:7].NCC(N)(C)C.[CH3:17][C:18]1([CH3:29])[NH:23][C:22](=[O:24])[CH:21](CC(C)C)[NH:20][CH2:19]1>>[CH3:7][C:6]1([CH3:8])[CH2:5][NH:23][C:22](=[O:24])[CH2:21][NH:20]1.[CH3:17][C:18]1([CH3:29])[NH:23][C:22](=[O:24])[CH2:21][NH:20][CH2:19]1

Inputs

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NCC(C)(C)N
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CC1(CNC(C(N1)=O)CC(C)C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
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Type
product
Smiles
CC1(NCC(NC1)=O)C
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product
Smiles
CC1(CNCC(N1)=O)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.